Cas no 477870-31-8 ((2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE)
(2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE Chemical and Physical Properties
Names and Identifiers
-
- (2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE
- 1-[4-(2,3-dichlorobenzoyl)-1H-pyrrole-2-carbonyl]-4-(3,4-dichlorophenyl)piperazine
- Piperazine, 1-[[4-(2,3-dichlorobenzoyl)-1H-pyrrol-2-yl]carbonyl]-4-(3,4-dichlorophenyl)- (9CI)
- (2,3-dichlorophenyl)-[5-[4-(3,4-dichlorophenyl)piperazine-1-carbonyl]-1H-pyrrol-3-yl]methanone
- Oprea1_449598
-
- Inchi: 1S/C22H17Cl4N3O2/c23-16-5-4-14(11-18(16)25)28-6-8-29(9-7-28)22(31)19-10-13(12-27-19)21(30)15-2-1-3-17(24)20(15)26/h1-5,10-12,27H,6-9H2
- InChI Key: SYALUOLACXZXHX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)N1CCN(C(C2=CC(C(C3C=CC=C(C=3Cl)Cl)=O)=CN2)=O)CC1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 661
- XLogP3: 6
- Topological Polar Surface Area: 56.4
(2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 1R-0025-1MG |
(2,3-dichlorophenyl)(5-{[4-(3,4-dichlorophenyl)piperazino]carbonyl}-1H-pyrrol-3-yl)methanone |
477870-31-8 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 1R-0025-5MG |
(2,3-dichlorophenyl)(5-{[4-(3,4-dichlorophenyl)piperazino]carbonyl}-1H-pyrrol-3-yl)methanone |
477870-31-8 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 1R-0025-10MG |
(2,3-dichlorophenyl)(5-{[4-(3,4-dichlorophenyl)piperazino]carbonyl}-1H-pyrrol-3-yl)methanone |
477870-31-8 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 1R-0025-50MG |
(2,3-dichlorophenyl)(5-{[4-(3,4-dichlorophenyl)piperazino]carbonyl}-1H-pyrrol-3-yl)methanone |
477870-31-8 | >90% | 50mg |
£77.00 | 2025-02-08 | |
| Key Organics Ltd | 1R-0025-100MG |
(2,3-dichlorophenyl)(5-{[4-(3,4-dichlorophenyl)piperazino]carbonyl}-1H-pyrrol-3-yl)methanone |
477870-31-8 | >90% | 100mg |
£110.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674240-1mg |
(4-(2,3-Dichlorobenzoyl)-1H-pyrrol-2-yl)(4-(3,4-dichlorophenyl)piperazin-1-yl)methanone |
477870-31-8 | 98% | 1mg |
¥535 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674240-2mg |
(4-(2,3-Dichlorobenzoyl)-1H-pyrrol-2-yl)(4-(3,4-dichlorophenyl)piperazin-1-yl)methanone |
477870-31-8 | 98% | 2mg |
¥578 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674240-5mg |
(4-(2,3-Dichlorobenzoyl)-1H-pyrrol-2-yl)(4-(3,4-dichlorophenyl)piperazin-1-yl)methanone |
477870-31-8 | 98% | 5mg |
¥529 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674240-10mg |
(4-(2,3-Dichlorobenzoyl)-1H-pyrrol-2-yl)(4-(3,4-dichlorophenyl)piperazin-1-yl)methanone |
477870-31-8 | 98% | 10mg |
¥862 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674240-20mg |
(4-(2,3-Dichlorobenzoyl)-1H-pyrrol-2-yl)(4-(3,4-dichlorophenyl)piperazin-1-yl)methanone |
477870-31-8 | 98% | 20mg |
¥1083 | 2023-04-03 |
(2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on (2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE
Comprehensive Analysis of (2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE (CAS No. 477870-31-8)
The compound (2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE, identified by its CAS No. 477870-31-8, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine core and dichlorophenyl groups, makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.
One of the most frequently searched questions regarding this compound is its mechanism of action and potential biological targets. Preliminary studies suggest that the piperazine moiety may interact with central nervous system receptors, while the dichlorophenyl groups could enhance binding affinity. Researchers are particularly intrigued by its potential role in modulating neurotransmitter pathways, a hot topic in neuroscience and drug discovery. The compound's unique structure also raises questions about its synthetic accessibility and structure-activity relationship (SAR), which are critical for optimizing its efficacy.
From a synthetic chemistry perspective, the compound's carbonyl and pyrrole functionalities offer versatile sites for further derivatization. This adaptability is crucial for designing analogs with improved pharmacokinetic properties, a key focus in modern medicinal chemistry. Additionally, its molecular weight and lipophilicity are often discussed in forums and academic circles, as these factors influence its bioavailability and drug-likeness.
Another trending topic is the compound's potential application in targeted therapy. With the rise of precision medicine, researchers are exploring how CAS No. 477870-31-8 could be tailored to address specific molecular pathways implicated in diseases. Its dichlorophenyl groups, for instance, may confer selectivity toward certain enzyme inhibitors, making it a candidate for kinase-targeted drugs. This aligns with the growing demand for personalized treatment options in oncology and neurology.
Environmental and safety profiles are also common concerns among users searching for this compound. While it is not classified as a hazardous material, its chlorinated aromatic components warrant careful handling in laboratory settings. Discussions often center on its stability under various conditions and its degradation products, which are essential for ensuring safe and sustainable use in research.
In summary, (2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE (CAS No. 477870-31-8) represents a fascinating intersection of medicinal chemistry and drug development. Its multifaceted properties and potential applications make it a compelling subject for ongoing research, particularly in the context of neuropharmacology and targeted therapies. As scientific inquiry advances, this compound may well emerge as a cornerstone in the design of next-generation therapeutics.
477870-31-8 ((2,3-DICHLOROPHENYL)(5-([4-(3,4-DICHLOROPHENYL)PIPERAZINO]CARBONYL)-1H-PYRROL-3-YL)METHANONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)